3-[2-Azido-2-(2-hydroxyethoxy)ethoxy]benzoic acid

• Molecular Formula: C11H13N3O5
• Molecular Weight: 267.24 g/mol
• IUPAC Name: 3-[2-azido-2-(2-hydroxyethoxy)ethoxy]benzoic acid
• InChI: InChI=1S/C11H13N3O5/c12-14-13-10(18-5-4-15)7-19-9-3-1-2-8(6-9)11(16)17/h1-3,6,10,15H,4-5,7H2,(H,16,17)
• InChI Key: ZRCRIXHIOXHRDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCC(N=[N+]=[N-])OCCO)C(=O)O

Description

3-[2-Azido-2-(2-hydroxyethoxy)ethoxy]benzoic acid is a useful research compound. Its molecular formula is C11H13N3O5 and its molecular weight is 267.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-[2-Azido-2-(2-hydroxy-ethoxy)-ethoxy]-benzoic acid ethyl ester (1.34 g, 4.55 mmol) was stirred with 4 M aqueous sodium hydroxide (11.4 ml, 45.5 mmol) and ethanol (11.4 ml) at room temperature. After 3 hrs, all the solvents were removed under reduced pressure and the residue was dissolved in 50 ml water. The solution was acidified with 1 N HCl to pH 2 and then extracted with DCM (3×50 ml). All the DCM extracts were combined, dried over MgSO4 and evaporated under reduced pressure. The title compound was obtained as a colourless solid (1.2 g, 98.7%). ES-MS, m/z 265.85 (M−1).